Cas no 63591-33-3 (5'-Adenylic acid, N-[(4-nitrophenyl)methyl]-)

• Product Name: 5'-Adenylic acid, N-[(4-nitrophenyl)methyl]-
• CAS No: 63591-33-3
• MF: C₁₇H₁₉N₆O₉P
• MW: 482.341324090958
• CID: 426137
• PubChem ID: 54577542
• Update Time: 2025-04-19

5'-Adenylic acid, N-[(4-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 5'-Adenylic acid, N-[(4-nitrophenyl)methyl]-
• [(2R,3S,4R,5R)-3,4-dihydroxy-5-[6-[(4-nitrophenyl)methylamino]purin-9-yl]oxolan-2-yl]methyl dihydrogen phosphate
• 63591-33-3
• ((2R,3S,4R,5R)-3,4-Dihydroxy-5-(6-((4-nitrobenzyl)amino)-9H-purin-9-yl)tetrahydrofuran-2-yl)methyl dihydrogen phosphate
• SCHEMBL14688879
• DTXSID60712314
• N-[(4-Nitrophenyl)methyl]adenosine 5'-(dihydrogen phosphate)
• {[(2R,3S,4R,5R)-3,4-dihydroxy-5-(6-{[(4-nitrophenyl)methyl]amino}-9H-purin-9-yl)oxolan-2-yl]methoxy}phosphonic acid

• Inchi： 1S/C17H19N6O9P/c24-13-11(6-31-33(28,29)30)32-17(14(13)25)22-8-21-12-15(19-7-20-16(12)22)18-5-9-1-3-10(4-2-9)23(26)27/h1-4,7-8,11,13-14,17,24-25H,5-6H2,(H,18,19,20)(H2,28,29,30)/t11-,13-,14-,17-/m1/s1
• InChI Key： YAIBRORGTOILTJ-LSCFUAHRSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(=NC=NC2=3)NCC2C=CC(=CC=2)[N+](=O)[O-])O1)O)O

Computed Properties

• Exact Mass: 482.09527
• Monoisotopic Mass: 482.09511320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 218Ų

Experimental Properties

• PSA: 215.22